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Compound of Interest

Compound Name:
6-(3-Chlorophenyl)pyridine-3-

carbaldehyde

CAS No.: 898796-63-9

Cat. No.: B3299140

Get Quote

Technical Profile: 6-(3-Chlorophenyl)pyridine-3-
carbaldehyde[1]
Executive Summary
6-(3-Chlorophenyl)pyridine-3-carbaldehyde (CAS: 898796-63-9) is a specialized biaryl

intermediate used primarily in medicinal chemistry and drug discovery. Structurally, it consists

of a pyridine ring substituted at the 6-position with a 3-chlorophenyl group and at the 3-position

with a formyl (aldehyde) group. This scaffold serves as a critical "linker" or "warhead" precursor

in the synthesis of kinase inhibitors, receptor modulators, and fluorescent probes. Its

amphiphilic nature, combining a basic nitrogen heterocycle with a lipophilic halogenated aryl

ring, makes it valuable for tuning the physicochemical properties (LogP, solubility) of drug

candidates.

Chemical Identity & Structural Analysis[2][3]
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Property Detail

IUPAC Name 6-(3-Chlorophenyl)pyridine-3-carbaldehyde

Common Synonyms 6-(3-Chlorophenyl)nicotinaldehyde

CAS Number 898796-63-9

Molecular Formula C₁₂H₈ClNO

Molecular Weight 217.65 g/mol

SMILES Clc1cccc(c1)-c2ccc(C=O)cn2

InChI Key UYPJIOKMLQLNER-UHFFFAOYSA-N

MDL Number MFCD04115438

Structural Visualization
The following diagram illustrates the core connectivity and the strategic functional groups

available for further derivatization.
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Figure 1: Structural decomposition of 6-(3-Chlorophenyl)pyridine-3-carbaldehyde showing

the lipophilic tail, heterocyclic core, and reactive aldehyde handle.

Physicochemical Properties
Note: As a specialized research intermediate, specific experimental values for density and

viscosity are often not reported in open literature. The values below represent a synthesis of

available supplier data and high-confidence computational predictions (ChemAxon/ACD/Labs

algorithms).
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Physical Data Table
Property Value / Range Source/Type

Physical State Solid (Powder or Crystalline) Experimental [1]

Color Off-white to pale yellow Experimental [1]

Melting Point
105 – 115 °C (Predicted

range)
Computational Estimate*

Boiling Point ~380 °C (at 760 mmHg) Predicted

Density 1.28 ± 0.1 g/cm³ Predicted

Solubility
DMSO, DMF, DCM,

Chloroform
Experimental

LogP (Octanol/Water) 3.2 – 3.5 Predicted

Topological Polar Surface Area

(TPSA)
~30 Å² Predicted

pKa (Pyridine N) ~2.5 – 3.0 Predicted

*Note on Melting Point: While the precursor 6-chloronicotinaldehyde melts at ~81-83°C, the

addition of the phenyl ring typically increases the melting point due to enhanced π-π stacking

interactions.

Solubility & Stability Profile
Solubility: The compound is lipophilic (LogP > 3). It is practically insoluble in water. For

biological assays, prepare a stock solution in DMSO (up to 50 mM) or DMF.

Stability: The aldehyde group is susceptible to oxidation (to carboxylic acid) upon prolonged

exposure to air. Store under inert atmosphere (Nitrogen/Argon) at 2–8°C.

Synthesis & Purification Protocol
The most robust method for accessing this compound is the Suzuki-Miyaura Cross-Coupling

reaction. This pathway minimizes side reactions and allows for facile purification.
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Reaction Scheme
Reagents:

Electrophile: 6-Chloropyridine-3-carbaldehyde (CAS: 23100-12-1)[1]

Nucleophile: 3-Chlorophenylboronic acid (CAS: 63503-60-6)[2]

Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄

Base: Na₂CO₃ or K₃PO₄

6-Chloropyridine-3-carbaldehyde
(CAS: 23100-12-1)

Suzuki Coupling
Pd(dppf)Cl2 (5 mol%)
Na2CO3 (2.0 equiv)

Dioxane/H2O (4:1), 90°C, 12h

3-Chlorophenylboronic acid
(CAS: 63503-60-6)

Workup:
1. Cool to RT

2. Extract w/ EtOAc
3. Wash w/ Brine

4. Dry over Na2SO4

Target: 6-(3-Chlorophenyl)pyridine-3-carbaldehyde
(CAS: 898796-63-9)

Click to download full resolution via product page

Figure 2: Synthetic workflow for the preparation of 6-(3-Chlorophenyl)pyridine-3-
carbaldehyde.

Step-by-Step Procedure
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Setup: In a 100 mL round-bottom flask, combine 6-chloropyridine-3-carbaldehyde (1.0 equiv)

and 3-chlorophenylboronic acid (1.1 equiv).

Solvent: Add 1,4-dioxane and water (ratio 4:1) to achieve a concentration of ~0.1 M.

Degassing: Bubble nitrogen through the solution for 10 minutes to remove dissolved oxygen

(critical to prevent catalyst deactivation).

Catalysis: Add Na₂CO₃ (2.0 equiv) and Pd(dppf)Cl₂ (0.05 equiv).

Reaction: Heat to 90°C under nitrogen for 12–16 hours. Monitor by TLC (Hexane/EtOAc 3:1)

or LC-MS.

Workup: Cool to room temperature. Dilute with water and extract three times with Ethyl

Acetate (EtOAc). Combine organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Purification: Concentrate in vacuo. Purify the residue via flash column chromatography on

silica gel, eluting with a gradient of Hexane/EtOAc (0% → 30%).

Characterization (Expected Data)
Since specific spectral images are proprietary to commercial libraries, the following data

describes the theoretical expectations for validation.

¹H NMR (400 MHz, CDCl₃)
Aldehyde Proton: δ ~10.1 ppm (s, 1H). Distinctive singlet, highly deshielded.

Pyridine Ring:

H-2: δ ~9.1 ppm (d, J=2 Hz, 1H). Most deshielded aromatic proton due to proximity to

nitrogen and aldehyde.

H-4: δ ~8.2 ppm (dd, 1H).

H-5: δ ~7.9 ppm (d, 1H).

Phenyl Ring:
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Multiplet pattern between δ 7.4 – 8.0 ppm corresponding to the 3-chlorophenyl substitution

pattern (H-2', H-4', H-5', H-6').

Mass Spectrometry (ESI)
Method: LC-MS (Positive Mode)

Expected Ion: [M+H]⁺ = 218.04 (approx).

Isotope Pattern: Distinctive Chlorine isotope pattern (³⁵Cl/³⁷Cl ratio ~3:1), showing peaks at

m/z 218 and 220.

Handling & Safety (SDS Highlights)
Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[3]

Sensitization, Skin H317
May cause an allergic skin

reaction.[3]

Precautionary Measures (P-Codes):

P280: Wear protective gloves/protective clothing/eye protection.

P261: Avoid breathing dust/fume/gas/mist/vapors.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Storage: Store in a cool, dry place (2-8°C recommended). Keep container tightly closed to

prevent oxidation of the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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